Cas no 104715-68-6 (6H-Purine-6-thione,2-[(4-butylphenyl)amino]-1,9-dihydro-)

• Product Name: 6H-Purine-6-thione,2-[(4-butylphenyl)amino]-1,9-dihydro-
• CAS No: 104715-68-6
• MF: C₁₅H₁₇N₅S
• MW: 299.393980741501
• CID: 184829
• PubChem ID: 3005246
• Update Time: 2025-04-19

6H-Purine-6-thione,2-[(4-butylphenyl)amino]-1,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6H-Purine-6-thione,2-[(4-butylphenyl)amino]-1,9-dihydro-
• 2-(4-butylanilino)-3,7-dihydropurine-6-thione
• 1,9-Dihydro-2-((4-butylphenyl)amino)-6H-purine-6-thione
• 2-(p-n-butylphenyl)-6-thioguanine
• 6H-Purine-6-thione, 1,9-dihydro-2-((4-butylphenyl)amino)-
• AC1MHIFU
• BRN 5581980
• CHEBI:117096
• CHEMBL16129
• NCI60_030848
• NSC685805
• BDBM50025595
• NSC-685805
• 2-(4-Butylanilino)-9H-purin-6-yl hydrosulfide
• DTXSID00146674
• 104715-68-6
• 2-(4-Butyl-phenylamino)-1,9-dihydro-purine-6-thione
• 2-(4-Butylanilino)-9H-purine-6-thiol

• Inchi： 1S/C15H17N5S/c1-2-3-4-10-5-7-11(8-6-10)18-15-19-13-12(14(21)20-15)16-9-17-13/h5-9H,2-4H2,1H3,(H3,16,17,18,19,20,21)
• InChI Key： JWQSQZFFXQPOJJ-UHFFFAOYSA-N
• SMILES： S=C1C2=C(N=CN2)NC(=N1)NC1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 299.12071
• Monoisotopic Mass: 299.120466
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 97.2

Experimental Properties

• Density: 1.36
• Boiling Point: 542.4°C at 760 mmHg
• Flash Point: 281.8°C
• Refractive Index: 1.715
• PSA: 66.49
• LogP: 3.80080